Cas no 2382-08-3 (1H-Benz[de]isoquinoline-1,3(2H)-dione,2-methyl-)

• Product Name: 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-methyl-
• CAS No: 2382-08-3
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 289454
• PubChem ID: 137571
• Update Time: 2025-04-19

1H-Benz[de]isoquinoline-1,3(2H)-dione,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-methyl-
• N-methylnaphthalimide;N-methylnaphthalene-1,8-dicarboximide;1-methyl-1,8-naphthalimide;N-Methyl-1,8-naphthalimide;2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione;N-methyl-1,8-naphthalenedicarboximide;
• SCHEMBL862546
• 2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
• n-methyl-1,8-naphthalimide
• AKOS000277244
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-methyl-
• CCG-248187
• DTXSID10178527
• 3-methyl-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-methyl-
• 2-methylbenzo[de]isoquinoline-1,3-dione
• CZMAEVKITVSOPP-UHFFFAOYSA-N
• AG-606/00922062
• 2382-08-3

• Inchi： 1S/C13H9NO2/c1-14-12(15)9-6-2-4-8-5-3-7-10(11(8)9)13(14)16/h2-7H,1H3
• InChI Key： CZMAEVKITVSOPP-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C(N1C)=O)=C23

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 39.07000
• LogP: 1.48970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives